Cas no 189689-48-3 (8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 189689-48-3
• MF: C₁₄H₁₈N₆O₂
• MW: 302.331721782684
• CID: 6445042
• Update Time: 2025-06-14

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 8-(3,5-dimethylpyrazol-1-yl)-7-ethyl-1,3-dimethylpurine-2,6-dione

• Inchi： 1S/C14H18N6O2/c1-6-19-10-11(17(4)14(22)18(5)12(10)21)15-13(19)20-9(3)7-8(2)16-20/h7H,6H2,1-5H3
• InChI Key： RBTOYAZLGNHYBV-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(N(C)C(=O)N(C)C2=O)N=C1N1C(C)=CC(C)=N1

Additional information on 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 189689-48-3)

The compound 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 189689-48-3) is a structurally unique purine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a purine-2,6-dione core with a 3,5-dimethylpyrazole substituent, offering intriguing potential for drug discovery and therapeutic applications. Researchers are particularly interested in its role as a modulator of enzymatic activity and its potential applications in metabolic disorders.

In recent years, the demand for novel purine-based compounds has surged due to their versatility in targeting key biological pathways. The 7-ethyl-1,3-dimethyl modification in this molecule enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Studies suggest that derivatives like 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione may interact with adenosine receptors, making them candidates for neurological and cardiovascular research. This aligns with current trends in precision medicine, where targeted therapies are prioritized.

The synthesis of CAS No. 189689-48-3 involves multi-step organic reactions, including condensation and cyclization techniques. Its tetrahydro-1H-purine scaffold is particularly noteworthy for stability under physiological conditions, a trait highly sought after in small-molecule drug design. Analytical techniques such as NMR and HPLC confirm its high purity, essential for reproducible research outcomes. As the pharmaceutical industry shifts toward fragment-based drug discovery, this compound’s modular structure offers opportunities for derivatization.

Beyond its biochemical significance, 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has sparked interest in computational chemistry. Molecular docking simulations predict strong binding affinities with proteins involved in inflammation, resonating with the growing focus on anti-inflammatory therapeutics. This intersection of in silico and experimental research exemplifies modern drug development strategies, addressing frequently searched topics like "AI in drug discovery" and "structure-activity relationships."

Environmental and safety profiles of CAS No. 189689-48-3 are also under scrutiny, reflecting broader concerns about green chemistry. Researchers emphasize solvent-free synthesis routes and biodegradable byproducts, aligning with sustainable pharmaceutical practices—a hot topic in both academic and industrial circles. Such efforts cater to the rising demand for eco-friendly chemical processes, frequently queried in scientific databases.

In summary, 8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-1,3-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a compelling case study in medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends position it as a valuable candidate for further investigation. As the scientific community continues to explore personalized medicine and multi-target therapies, this compound’s relevance is poised to grow.